Cas no 50789-17-8 (7-chloro-1,2-benzothiazole-3-carboxylic acid)
7-chloro-1,2-benzothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazole-3-carboxylic acid, 7-chloro-
- 7-chloro-1,2-benzothiazole-3-carboxylic acid
- 50789-17-8
- EN300-3049647
- AT35209
- 7-CHLOROBENZO[D]ISOTHIAZOLE-3-CARBOXYLIC ACID
-
- Inchi: 1S/C8H4ClNO2S/c9-5-3-1-2-4-6(8(11)12)10-13-7(4)5/h1-3H,(H,11,12)
- InChI Key: KQIPHZZPFDETRB-UHFFFAOYSA-N
- SMILES: S1C2=C(C=CC=C2Cl)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 212.9651272g/mol
- Monoisotopic Mass: 212.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.634±0.06 g/cm3(Predicted)
- Boiling Point: 315.9±24.0 °C(Predicted)
- pka: 4.12±0.50(Predicted)
7-chloro-1,2-benzothiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3049647-1g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95% | 1g |
$1057.0 | 2023-09-05 | |
| Enamine | EN300-3049647-5g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95% | 5g |
$3065.0 | 2023-09-05 | |
| Enamine | EN300-3049647-10g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95% | 10g |
$4545.0 | 2023-09-05 | |
| Enamine | EN300-3049647-0.05g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-3049647-0.1g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-3049647-0.25g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-3049647-0.5g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 0.5g |
$824.0 | 2025-03-19 | |
| Enamine | EN300-3049647-1.0g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-3049647-2.5g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-3049647-5.0g |
7-chloro-1,2-benzothiazole-3-carboxylic acid |
50789-17-8 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 |
7-chloro-1,2-benzothiazole-3-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 7-chloro-1,2-benzothiazole-3-carboxylic acid
Professional Introduction to 7-chloro-1,2-benzothiazole-3-carboxylic acid (CAS No. 50789-17-8)
7-chloro-1,2-benzothiazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 50789-17-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development.
The structural framework of 7-chloro-1,2-benzothiazole-3-carboxylic acid consists of a benzothiazole core, which is a fused ring system comprising a benzene ring and a thiazole ring. The presence of a chlorine substituent at the 7-position and a carboxylic acid group at the 3-position introduces unique electronic and steric properties to the molecule, making it a versatile scaffold for chemical modifications and biological evaluations.
In recent years, 7-chloro-1,2-benzothiazole-3-carboxylic acid has been extensively studied for its potential pharmacological applications. The benzothiazole moiety is well-documented for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The carboxylic acid functionality further enhances its reactivity, allowing for further derivatization into more complex pharmacophores.
One of the most compelling aspects of 7-chloro-1,2-benzothiazole-3-carboxylic acid is its role as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated its utility in generating derivatives with potent inhibitory effects on enzymes such as kinases and proteases, which are implicated in various diseases.
Recent advancements in computational chemistry have also highlighted the significance of 7-chloro-1,2-benzothiazole-3-carboxylic acid in drug design. Molecular docking simulations have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its potential as a lead compound for small-molecule inhibitors. These findings align with emerging trends in precision medicine, where tailored molecular entities are designed to address specific pathological mechanisms.
The versatility of 7-chloro-1,2-benzothiazole-3-carboxylic acid extends beyond its role as an intermediate. It has been incorporated into various drug candidates that are currently undergoing preclinical evaluations. These candidates exhibit promising results in models of cancer, neurodegenerative disorders, and infectious diseases. The ability to modify different functional groups on the benzothiazole core allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.
Moreover, the synthesis of 7-chloro-1,2-benzothiazole-3-carboxylic acid has been optimized through multiple methodologies to ensure scalability and cost-effectiveness. Modern synthetic approaches emphasize green chemistry principles, minimizing waste and hazardous byproducts while maintaining high yields. Such innovations are crucial for translating laboratory discoveries into commercially viable therapeutics.
The pharmacokinetic profile of derivatives derived from 7-chloro-1,2-benzothiazole-3-carboxylic acid has also been thoroughly investigated. Studies indicate that certain analogs exhibit favorable pharmacokinetic properties, including prolonged half-life and reduced clearance rates. These characteristics are particularly desirable for chronic disease management and could position this compound as a foundation for long-term therapeutic strategies.
In conclusion,7-chloro-1,2-benzothiazole-3-carboxylic acid (CAS No. 50789-17-8) represents a promising scaffold in pharmaceutical research. Its unique structural features and broad biological activity profile make it an invaluable asset for drug discovery efforts. As our understanding of disease mechanisms continues to evolve,so too will the applications of this versatile compound in developing next-generation therapeutics.
50789-17-8 (7-chloro-1,2-benzothiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)